Cas no 1005292-38-5 (N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-phenylacetamide)

• Product Name: N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-phenylacetamide
• CAS No: 1005292-38-5
• MF: C₁₈H₁₉N₅O₂
• MW: 337.375763177872
• CID: 6242419
• PubChem ID: 18565580
• Update Time: 2025-06-08

N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-phenylacetamide
• N-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]-2-phenylacetamide
• N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-2-phenylacetamide
• AKOS005001425
• F2070-0423
• 1005292-38-5

• Inchi： 1S/C18H19N5O2/c1-2-25-16-10-8-15(9-11-16)23-17(20-21-22-23)13-19-18(24)12-14-6-4-3-5-7-14/h3-11H,2,12-13H2,1H3,(H,19,24)
• InChI Key： JRLRSPGGBNDDHK-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)N1C(CNC(CC2C=CC=CC=2)=O)=NN=N1

Computed Properties

• Exact Mass: 337.15387487g/mol
• Monoisotopic Mass: 337.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-phenylacetamide

N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-phenylacetamide (CAS No. 1005292-38-5): A Comprehensive Overview

N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-phenylacetamide (CAS No. 1005292-38-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of tetrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The tetrazole ring is a key functional group in this compound, contributing to its stability and reactivity. The presence of the ethoxyphenyl substituent and the phenylacetamide moiety further enhances its biological activity by modulating its interactions with biological targets. Recent studies have highlighted the importance of these structural elements in determining the compound's pharmacological profile.

One of the most promising applications of N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-phenylacetamide is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Additionally, N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-phenylacetamide has shown promising antiviral activity against several viral strains. A recent study in Antiviral Research reported that this compound effectively inhibits the replication of herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The antiviral mechanism is thought to involve interference with viral entry and replication processes within host cells.

In the context of cancer research, N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-phenylacetamide has been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines by targeting multiple signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the PI3K/Akt/mTOR pathway and activate caspase-dependent apoptosis.

The pharmacokinetic properties of N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-phenylacetamide have also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as a therapeutic agent. However, further studies are needed to optimize its pharmacokinetic profile and evaluate its safety and efficacy in clinical settings.

In conclusion, N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-phenylacetamide (CAS No. 1005292-38-5) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in areas such as inflammation, viral infections, and cancer therapy. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of medicinal chemistry.